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‘ Compound of Interest

Compound Name: 1-Phenylethanol-d10
CAS No.: 219586-41-1
Cat. No.: B1493906

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Isotopic Labeling with 1-Phenylethanol-d10

In the landscape of modern chemical research and pharmaceutical development, the use of isotopically labeled compounds is indispensable. These 1

Physicochemical Properties and Structure

1-Phenylethanol-d10 is a synthetic, isotopically enriched compound where all ten hydrogen atoms of 1-phenylethanol have been substituted with de

Property

Chemical Formula

Molecular Weight

Isotopic Purity

Appearance

Boiling Point

Melting Point

Density

The structure of 1-Phenylethanol-d10 is analogous to its non-deuterated counterpart, featuring a phenyl group and a hydroxyl group attached to the

graph 1 Phenylethanol d10 Structure {
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Cl -- C2;

c2 -- C3;

C3 -- C4;

C4 -- C5;

C5 -- C6;

6 -- C1;

Cl -- C alpha;
C alpha -- C beta;
C alpha -- 0;
C2 -- DI1;

C3 -- D2;

C4 -- D3;

C5 -- D4;

C6 -- D5;

C alpha -- D _alpha;
C beta -- D betal;
C beta -- D beta2;
C beta -- D beta3;
0 --DO;

}

Caption: General workflow for the synthesis of 1-Phenylethanol-dl10.

Experimental Protocol: Synthesis of 1-Phenylethanol-d10 via Reduction

This protocol describes a general procedure for the synthesis of 1-Phenylethanol-d10. The choice of reducing

Materials:
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Acetophenone-d8

Lithium aluminum deuteride (LiAlD4) or Sodium borodeuteride (NaBDa)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Deuterium oxide (D20)

Anhydrous magnesium sulfate or sodium sulfate

Standard glassware for inert atmosphere reactions

Procedure:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping

Addition of Precursor: A solution of acetophenone-d8 in anhydrous diethyl ether is added dropwise to the st:
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Reaction: After the addition is complete, the reaction mixture is allowed to warm to room temperature and st

Quenching and Workup: The reaction is carefully quenched by the slow, dropwise addition of deuterium oxide !

Extraction and Drying: The organic layer is separated, and the aqueous layer is extracted with diethyl ethel

Purification: The crude product is purified by distillation under reduced pressure or by column chromatograj

Causality Behind Experimental Choices:

The use of a deuterated reducing agent like LiAlDs or NaBD: is crucial for introducing the deuterium atom at

The reaction is performed under anhydrous conditions because lithium aluminum deuteride reacts violently wit

Quenching with D20 ensures that the hydroxyl group is also deuterated (0D), leading to the fully labeled di(
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Key Applications in Research and Drug Development

The primary applications of 1-Phenylethanol-d10 stem from its properties as a stable, non-radioactive, and ch

Internal Standard in Mass Spectrometry

In quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass

Pharmacokinetic and Metabolic Studies

Isotopically labeled compounds are invaluable in pharmacokinetic studies, which examine the absorption, distr

Therapeutic Drug Monitoring

For certain therapeutic agents, monitoring their concentration in a patient's bloodstream is critical for ens

Safety and Handling

1-Phenylethanol-d10 should be handled with the same precautions as unlabeled 1-phenylethanol. It is considere

Conclusion

1-Phenylethanol-d10 is a highly valuable tool for researchers in the fields of analytical chemistry, drug met
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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